Cas no 1214337-19-5 (5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride)

• Product Name: 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride
• CAS No: 1214337-19-5
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4984950
• Update Time: 2025-11-01

5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride
• 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride

• Inchi： 1S/C13H7ClF3NO/c14-12(19)10-6-8(9-2-1-5-18-7-9)3-4-11(10)13(15,16)17/h1-7H
• InChI Key： GRBOAHIPFOHODS-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1C(F)(F)F)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 3.9
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride

Introduction to 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride (CAS No. 1214337-19-5)

5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride (CAS No. 1214337-19-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a pyridin-3-yl group and a trifluoromethyl substituent on the benzoyl chloride moiety, exhibits distinct chemical characteristics that make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the trifluoromethyl group is particularly noteworthy, as it introduces electron-withdrawing effects that can modulate the reactivity and electronic properties of the molecule. This feature is often exploited in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological activity. In contrast, the pyridin-3-yl moiety provides a nitrogen-rich scaffold that can participate in hydrogen bonding interactions, further influencing the compound's behavior in biological systems.

Recent advancements in drug discovery have highlighted the importance of such multifunctional intermediates. Researchers have been exploring ways to leverage the structural versatility of compounds like 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with enhanced binding to specific biological targets, such as enzymes and receptors involved in inflammatory pathways.

The synthesis of 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride typically involves multi-step organic reactions, including chlorination and condensation processes. The introduction of the trifluoromethyl group is often achieved through fluorination techniques, which require precise control to ensure high yield and purity. The pyridin-3-yl group is typically incorporated via nucleophilic substitution or cross-coupling reactions, depending on the synthetic strategy employed.

In terms of applications, this compound serves as a crucial building block for the preparation of more complex molecules. Its reactive chloride functionality allows for further derivatization through nucleophilic substitution reactions, enabling the introduction of diverse side chains or functional groups. This flexibility has made it a preferred choice for medicinal chemists seeking to design molecules with tailored pharmacokinetic properties.

One particularly interesting area of research involves the use of 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride in the development of small-molecule inhibitors for therapeutic purposes. For example, derivatives of this compound have shown promise in inhibiting key enzymes implicated in cancer progression. The combination of the pyridin-3-yl and trifluoromethyl groups appears to synergistically enhance binding affinity while minimizing off-target effects, making it an attractive scaffold for drug design.

The role of computational chemistry has also been instrumental in optimizing synthetic routes and predicting biological activity. Molecular modeling studies have helped researchers understand how different substituents influence the conformation and reactivity of 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride, providing insights into its potential as a lead compound or intermediate in drug development programs.

Furthermore, green chemistry principles have been increasingly applied to improve the sustainability of synthetic processes involving this compound. Efforts have focused on reducing solvent usage, minimizing waste generation, and employing catalytic methods that enhance efficiency while maintaining high selectivity. Such approaches align with broader industry trends toward environmentally responsible chemical synthesis.

As research continues to evolve, new applications for 5-(Pyridin-3-yl)-2-(trifluoromethyl)benzoyl chloride are likely to emerge. The growing interest in fluorinated compounds due to their improved pharmacological profiles underscores its significance as a versatile intermediate in modern drug discovery. By leveraging its unique structural features, scientists are poised to develop innovative solutions to address unmet medical needs across various therapeutic areas.